CYCLOPENTADIENYLTUNGSTEN TRICARBONYL DIMER
Overview
Description
Cyclopentadienyltungsten tricarbonyl dimer is an organotungsten compound with the formula ( \text{Cp}_2 \text{W}_2 (\text{CO})_6 ), where Cp stands for cyclopentadienyl (( \text{C}_5 \text{H}_5 )). This compound is characterized by its dark red crystalline appearance and is primarily of interest in research settings due to its unique structural and chemical properties .
Preparation Methods
Cyclopentadienyltungsten tricarbonyl dimer is synthesized through a multi-step process. The initial step involves the treatment of tungsten hexacarbonyl (( \text{W}(\text{CO})_6 )) with sodium cyclopentadienide (( \text{NaCp} )). This reaction produces sodium tricarbonylcyclopentadienyltungsten (( \text{NaW}(\text{CO})_3 (\text{Cp}) )). The final step involves the oxidation of this intermediate to form this compound .
Chemical Reactions Analysis
Cyclopentadienyltungsten tricarbonyl dimer undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different tungsten oxides.
Reduction: It can be reduced to form lower oxidation state tungsten compounds.
Substitution: The carbonyl ligands (( \text{CO} )) can be substituted with other ligands under specific conditions.
Common reagents used in these reactions include oxidizing agents like ( \text{O}_2 ) and reducing agents such as ( \text{H}_2 ). The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Cyclopentadienyltungsten tricarbonyl dimer is utilized in various scientific research applications:
Chemistry: It serves as a precursor for synthesizing other organotungsten compounds and as a catalyst in organic reactions.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of advanced materials and as a catalyst in industrial processes.
Mechanism of Action
The mechanism of action of cyclopentadienyltungsten tricarbonyl dimer involves its ability to coordinate with other molecules through its cyclopentadienyl and carbonyl ligands. This coordination can influence various molecular targets and pathways, depending on the specific application and reaction conditions .
Comparison with Similar Compounds
Cyclopentadienyltungsten tricarbonyl dimer can be compared with other similar compounds such as:
- Cyclopentadienylmolybdenum tricarbonyl dimer
- Cyclopentadienylchromium tricarbonyl dimer
These compounds share similar structural features but differ in their metal centers (molybdenum and chromium, respectively). The uniqueness of this compound lies in its specific reactivity and applications, which are influenced by the tungsten center .
Properties
CAS No. |
12566-66-4 |
|---|---|
Molecular Formula |
C16H10O6W2 10* |
Molecular Weight |
665.93 |
Origin of Product |
United States |
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